Cas no 1337748-53-4 (3-(2-methoxy-6-methylphenyl)methylpiperidine)

• Product Name: 3-(2-methoxy-6-methylphenyl)methylpiperidine
• CAS No: 1337748-53-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6486499
• PubChem ID: 84786962
• Update Time: 2025-09-28

3-(2-methoxy-6-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylphenyl)methylpiperidine
• EN300-1773291
• 3-[(2-methoxy-6-methylphenyl)methyl]piperidine
• 1337748-53-4

• Inchi： 1S/C14H21NO/c1-11-5-3-7-14(16-2)13(11)9-12-6-4-8-15-10-12/h3,5,7,12,15H,4,6,8-10H2,1-2H3
• InChI Key： CAQLBMFOLHTXHJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CC1CNCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-methoxy-6-methylphenyl)methylpiperidine

Introduction to 3-(2-Methoxy-6-Methylphenyl)methylpiperidine (CAS No. 1337748-53-4)

3-(2-Methoxy-6-methylphenyl)methylpiperidine, with the CAS number 1337748-53-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are six-membered heterocyclic amines with a wide range of biological activities. The unique structure of 3-(2-Methoxy-6-methylphenyl)methylpiperidine makes it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The molecular formula of 3-(2-Methoxy-6-methylphenyl)methylpiperidine is C₁₆H₂₃NO, and its molecular weight is approximately 249.35 g/mol. The compound features a piperidine ring substituted with a benzene ring, which itself is functionalized with a methoxy group at the 2-position and a methyl group at the 6-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a growing interest in the study of piperidines due to their potential as lead compounds in drug discovery. 3-(2-Methoxy-6-methylphenyl)methylpiperidine has been investigated for its interactions with various neurotransmitter systems, including serotonin, dopamine, and norepinephrine receptors. These interactions have significant implications for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the pharmacological profile of 3-(2-Methoxy-6-methylphenyl)methylpiperidine. The researchers found that this compound exhibited potent serotonin reuptake inhibition (SRI) activity, comparable to that of established antidepressants like fluoxetine. Additionally, it demonstrated selective binding to serotonin transporters (SERT) over other monoamine transporters, suggesting its potential as a more targeted therapeutic agent with fewer side effects.

Beyond its antidepressant properties, 3-(2-Methoxy-6-methylphenyl)methylpiperidine has also shown promise in preclinical studies for its neuroprotective effects. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound could reduce oxidative stress and inflammation in neuronal cells exposed to toxic stimuli. These findings suggest that 3-(2-Methoxy-6-methylphenyl)methylpiperidine may have therapeutic potential in preventing or slowing the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-(2-Methoxy-6-methylphenyl)methylpiperidine involves several steps, including the formation of the piperidine ring and subsequent functionalization with the substituted benzene ring. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the substituted phenyl group onto the piperidine scaffold. This method allows for high yields and good regioselectivity, making it suitable for large-scale production.

In addition to its therapeutic applications, 3-(2-Methoxy-6-methylphenyl)methylpiperidine has also been studied for its potential as a research tool in neuroscience. Its ability to modulate neurotransmitter systems makes it useful for investigating the underlying mechanisms of various neurological disorders. For example, researchers at Harvard University have used this compound to study the role of serotonin in mood regulation and cognitive function.

The safety profile of 3-(2-Methoxy-6-methylphenyl)methylpiperidine is an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(2-Methoxy-6-methylphenyl)methylpiperidine (CAS No. 1337748-53-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel drugs targeting neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in both academic and industrial settings.